Methyl 4-(aminocarbonothioyl)-2-fluorobenzoate

• Molecular Formula: C9H8FNO2S
• Molecular Weight: 213.23 g/mol
• IUPAC Name: methyl 4-carbamothioyl-2-fluorobenzoate
• InChI: InChI=1S/C9H8FNO2S/c1-13-9(12)6-3-2-5(8(11)14)4-7(6)10/h2-4H,1H3,(H2,11,14)
• InChI Key: ZDCJFYFJXQCBSO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C(=S)N)F

Description

Methyl 4-(aminocarbonothioyl)-2-fluorobenzoate is a useful research compound. Its molecular formula is C9H8FNO2S and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A sodium hydrogensulfide hydrate (9.22 g, 0.165 mol) was added to an N,N-dimethylformamide (74 mL) suspension of methyl 4-cyano-2-fluorobenzoate (WO 2010/115751) (7.37 g, 41.1 mmol) and magnesium chloride hexahydrate (10.0 g, 49.4 mmol) at room temperature. The mixture was stirred at room temperature for 4 hours. Subsequently, water (148 mL) was added to the reaction mixture, and the precipitated solid was filtered. The solid thus obtained was added to 1 N aqueous hydrochloric acid solution (148 mL), and the mixture was stirred for 20 minutes. The solid in the reaction mixture was filtered to give the title compound (7.63 g, yield: 87%).